Cas no 874459-01-5 (Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)-)
874459-01-5 structure
Product Name:Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)-
CAS No:874459-01-5
MF:C13H11IN2O3
MW:370.142515420914
CID:1896878
Update Time:2025-01-08
Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)-
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- Inchi: 1S/C13H11IN2O3/c14-13-11(15)6-10(16(17)18)7-12(13)19-8-9-4-2-1-3-5-9/h1-7H,8,15H2
- InChI Key: UVLBBPZECUSJLO-UHFFFAOYSA-N
- SMILES: C1(N)=CC([N+]([O-])=O)=CC(OCC2=CC=CC=C2)=C1I
Experimental Properties
- Density: 1.759±0.06 g/cm3(Predicted)
- Melting Point: 147-148 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
- Boiling Point: 509.3±50.0 °C(Predicted)
- pka: 0.12±0.10(Predicted)
Benzenamine, 2-iodo-5-nitro-3-(phenylmethoxy)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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